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Compound of Interest

Compound Name: Dimaprit

Cat. No.: B188742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimaprit, a potent and highly selective histamine H2 receptor agonist, serves as an invaluable

tool in pharmacological research. Its ability to specifically activate H2 receptors without

significantly engaging other histamine receptor subtypes allows for the precise investigation of

H2-mediated physiological and pathological processes. However, the effects of Dimaprit
exhibit notable variability across different species, a critical consideration for preclinical

research and drug development. This guide provides a comprehensive comparison of

Dimaprit's performance in various species, supported by experimental data, detailed

methodologies, and visual representations of its mechanism of action.

Quantitative Comparison of Dimaprit's Effects
The potency and efficacy of Dimaprit vary significantly depending on the species and the

physiological parameter being measured. The following tables summarize key quantitative data

from in vitro and in vivo studies.

Table 1: In Vitro Potency and Efficacy of Dimaprit

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b188742?utm_src=pdf-interest
https://www.benchchem.com/product/b188742?utm_src=pdf-body
https://www.benchchem.com/product/b188742?utm_src=pdf-body
https://www.benchchem.com/product/b188742?utm_src=pdf-body
https://www.benchchem.com/product/b188742?utm_src=pdf-body
https://www.benchchem.com/product/b188742?utm_src=pdf-body
https://www.benchchem.com/product/b188742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Species Preparation
Assay
Parameter

Value Reference

Human

CHO-K1 Cells

(expressing

human H2

receptor)

EC50 (cAMP

Assay)
3600 nM [1][2]

Guinea Pig Right Atrium
Relative Activity

(vs. Histamine)
71% [3][4][5]

Guinea Pig Right Atrium
Ki (Receptor

Binding)
44 µM [3]

Rat Uterus
Relative Activity

(vs. Histamine)
~17.5% [3][4][5]

Mouse
Peritoneal

Macrophages

IC50 (TNF-alpha

Inhibition)
1 µM [6]

Human
Peripheral Blood

Monocytes

IC50 (TNF-alpha

Inhibition)
1 µM [6]

Table 2: In Vivo Effects of Dimaprit on Gastric Acid Secretion
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Species Model Parameter
Value (Relative
to Histamine)

Reference

Cat Conscious
Gastric Acid

Secretion
400-500% [4]

Dog Conscious
ED50 (Gastric

Acid Secretion)

0.85 µmol/kg-h

(vs. 0.14

µmol/kg-h for

Histamine)

[7]

Rat Anesthetized
Gastric Acid

Secretion

~100%

(equipotent)
[2][8]

Dog Conscious
Gastric Acid

Secretion
58% [4]

Rat -
Gastric Acid

Secretion
19% [4]

Table 3: In Vivo Cardiovascular Effects of Dimaprit

Species Model Parameter Observation Reference

Cat Anesthetized Blood Pressure Lowered [9][10]

Dog Anesthetized Blood Pressure Lowered [9][10]

Rat Anesthetized Blood Pressure Lowered [9][10]

Rabbit Anesthetized Blood Pressure Lowered [9][10]

Cat Anesthetized Heart Rate
No significant

change
[9][10]

Dog Conscious Heart Rate
Dose-dependent

increase
[11]

Dog Conscious
ED50 (Heart

Rate)

0.80 µmol/kg-h

(vs. 0.17

µmol/kg-h for

Histamine)

[7]
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Histamine H2 Receptor Signaling Pathway
Activation of the histamine H2 receptor by an agonist like Dimaprit initiates a well-defined

intracellular signaling cascade. The H2 receptor is coupled to the Gs alpha subunit of a

heterotrimeric G protein. Upon agonist binding, the Gαs subunit activates adenylyl cyclase,

which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). Increased intracellular

cAMP levels activate Protein Kinase A (PKA), which then phosphorylates downstream target

proteins to elicit a cellular response.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b188742?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_In_Vitro_Potency_of_Dimaprit_Dihydrochloride_and_Histamine_at_the_H2_Receptor.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Dimaprit_Dihydrochloride_in_Histamine_H2_Receptor_Activation.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Dimaprit_Dihydrochloride_and_Other_Histamine_H2_Receptor_Agonists.pdf
https://pubmed.ncbi.nlm.nih.gov/871093/
https://pubmed.ncbi.nlm.nih.gov/871093/
https://www.benchchem.com/pdf/Dimaprit_Dihydrochloride_A_Comparative_Guide_to_Receptor_Cross_Reactivity.pdf
https://pubmed.ncbi.nlm.nih.gov/9088875/
https://pubmed.ncbi.nlm.nih.gov/9088875/
https://www.benchchem.com/pdf/Dimaprit_Dihydrochloride_vs_Histamine_A_Comparative_Analysis_of_Activity_at_the_H2_Receptor.pdf
https://pubmed.ncbi.nlm.nih.gov/742553/
https://pubmed.ncbi.nlm.nih.gov/742553/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1667663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1667663/
https://pubmed.ncbi.nlm.nih.gov/912163/
https://pubmed.ncbi.nlm.nih.gov/912163/
https://pubmed.ncbi.nlm.nih.gov/6445276/
https://pubmed.ncbi.nlm.nih.gov/6445276/
https://www.benchchem.com/product/b188742#studies-comparing-dimaprit-s-effects-across-different-species
https://www.benchchem.com/product/b188742#studies-comparing-dimaprit-s-effects-across-different-species
https://www.benchchem.com/product/b188742#studies-comparing-dimaprit-s-effects-across-different-species
https://www.benchchem.com/product/b188742#studies-comparing-dimaprit-s-effects-across-different-species
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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